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Compound of Interest

Compound Name: 3,3'-Dihexyl-2,2'-bithiophene

Cat. No.: B173766 Get Quote

An In-depth Technical Guide to 3,3'-Dihexyl-2,2'-
bithiophene
For Researchers, Scientists, and Drug Development Professionals

Introduction
3,3'-Dihexyl-2,2'-bithiophene is an organic semiconductor that has garnered significant

interest within the scientific community, particularly in the fields of organic electronics and

materials science. Its molecular structure, characterized by a bithiophene backbone

functionalized with hexyl chains, imparts desirable electronic properties and processability. The

alkyl chains enhance solubility in organic solvents, making it suitable for various solution-based

fabrication techniques crucial for the development of flexible and large-area electronic devices.

This document provides a comprehensive overview of the chemical and physical properties of

3,3'-Dihexyl-2,2'-bithiophene, along with detailed experimental protocols for its synthesis and

characterization, to serve as a valuable resource for researchers and professionals in related

fields.

Chemical and Physical Properties
The properties of 3,3'-Dihexyl-2,2'-bithiophene are summarized in the tables below, providing

a clear and concise reference for its key characteristics.
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General and Physical Properties
Property Value Reference

Molecular Formula C₂₀H₃₀S₂ [1][2]

Molecular Weight 334.58 g/mol [1]

Appearance
Colorless to slightly yellow

clear liquid
[1]

Boiling Point 82 °C at 0.03 mmHg [1][3]

Density 1.0 ± 0.1 g/cm³ [3]

Refractive Index (n20D) 1.54 [1]

Storage Temperature 2 - 8 °C [1]

Spectroscopic and Electronic Properties
Property Value Conditions

UV-Vis Absorption (λmax) ~297 nm
in Chloroform (for 3,4'-dihexyl-

2,2'-bithiophene)[4]

LogP 7.72220

Synthesis of 3,3'-Dihexyl-2,2'-bithiophene
The synthesis of 3,3'-Dihexyl-2,2'-bithiophene is commonly achieved through cross-coupling

reactions. The Kumada cross-coupling reaction, which utilizes a Grignard reagent and a nickel

or palladium catalyst, is a prevalent method.[5][6][7][8] An alternative route is the Stille cross-

coupling, which involves the reaction of an organotin compound with an organic halide, also

catalyzed by palladium.[9][10][11][12]

A general synthetic pathway for 3,3'-Dihexyl-2,2'-bithiophene via a Kumada-type coupling is

illustrated below. This involves the synthesis of a 3-hexyl-2-thienyl Grignard reagent followed

by a nickel-catalyzed homocoupling reaction.
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Starting Materials

Grignard Formation Kumada Coupling

3-Bromo-2-hexylthiophene 3-Hexyl-2-thienyl
magnesium bromide

Mg, THF

Mg

NiCl₂(dppp)

3,3'-Dihexyl-2,2'-bithiopheneNiCl₂(dppp)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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